Cas no 4506-94-9 (2,3,4,5-Thiophenetetracarboxylicacid)

• Product Name: 2,3,4,5-Thiophenetetracarboxylicacid
• CAS No: 4506-94-9
• MF: C₈H₄O₈S
• MW: 260.177561759949
• CID: 333490
• PubChem ID: 280944
• Update Time: 2025-04-19

2,3,4,5-Thiophenetetracarboxylicacid Chemical and Physical Properties

Names and Identifiers

• 2,3,4,5-Thiophenetetracarboxylicacid
• thiophene-2,3,4,5-tetracarboxylic acid
• 4506-94-9
• thiophenetetracarboxylic
• NSC133362
• Thiophenetetracarboxylic acid
• DTXSID30299864
• NSC-133362
• SCHEMBL22092

• Inchi： 1S/C8H4O8S/c9-5(10)1-2(6(11)12)4(8(15)16)17-3(1)7(13)14/h(H,9,10)(H,11,12)(H,13,14)(H,15,16)
• InChI Key： LUEGQDUCMILDOJ-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=C(C(=O)O)C(C(=O)O)=C1C(=O)O

Computed Properties

• Exact Mass: 259.96262
• Monoisotopic Mass: 259.96268826g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 177Ų

Experimental Properties

• PSA: 149.2